Cas no 853104-26-4 (3-(4-Fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride)

• Product Name: 3-(4-Fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride
• CAS No: 853104-26-4
• MF: C₁₂H₁₂FN₃O
• MW: 233.241585731506
• CID: 3166182
• PubChem ID: 3998388
• Update Time: 2025-06-09

3-(4-Fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride
• 3-(4-Fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 3-(4-fluorophenyl)-5-(2-pyrrolidinyl)-
• 3-(4-fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole;hydrochloride
• AKOS005839451
• 853104-26-4
• 3-(4-Fluorophenyl)-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C12H12FN3O/c13-9-5-3-8(4-6-9)11-15-12(17-16-11)10-2-1-7-14-10/h3-6,10,14H,1-2,7H2
• InChI Key： MNMVPVCQOZPXSE-UHFFFAOYSA-N
• SMILES： O1C(C2CCCN2)=NC(C2=CC=C(F)C=C2)=N1

Computed Properties

• Exact Mass: 233.09644018Da
• Monoisotopic Mass: 233.09644018Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51Ų

Additional information on 3-(4-Fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride

Introduction to 3-(4-Fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride (CAS No. 853104-26-4) and Its Emerging Applications in Chemical Biology

The compound 3-(4-Fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride (CAS No. 853104-26-4) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel therapeutic agents. This heterocyclic derivative, characterized by its unique structural motifs—namely the 1,2,4-oxadiazole core and the presence of a pyrrolidine substituent—has garnered considerable attention due to its promising pharmacological properties and potential applications in modulating biological pathways.

Recent studies have highlighted the compound's remarkable binding affinity for various biological targets, making it a valuable scaffold for drug discovery initiatives. The fluorophenyl moiety appended to the oxadiazole ring introduces a layer of electronic and steric modulation, which is critical for optimizing receptor interactions. This structural feature has been leveraged in the design of molecules that exhibit enhanced selectivity and potency against key therapeutic targets.

In particular, the 1,2,4-oxadiazole scaffold is well-documented for its role in medicinal chemistry due to its ability to engage with multiple pharmacophoric sites across different protein families. The incorporation of a pyrrolidine ring further enhances the compound's pharmacokinetic profile by improving solubility and metabolic stability. These attributes make it an attractive candidate for further development into clinical candidates.

Current research endeavors are focused on elucidating the molecular mechanisms through which this compound exerts its biological effects. Preliminary investigations suggest that it may interfere with signaling pathways implicated in inflammation, neurodegeneration, and cancer progression. The fluorine atom in the aromatic ring contributes to metabolic stability while also enabling tunable electronic properties, which are essential for modulating drug-receptor interactions.

The hydrochloride salt form of this compound (3-(4-Fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride) enhances its solubility in aqueous media, facilitating formulation into diverse dosage forms suitable for preclinical and clinical studies. This attribute is particularly advantageous for developing oral or injectable therapies that require optimal bioavailability and pharmacokinetic profiles.

Advances in computational chemistry have enabled the rational design of derivatives based on this scaffold by predicting binding affinities and optimizing key pharmacophoric elements. Molecular docking studies have revealed that modifications at the pyrrolidine nitrogen or the fluorophenyl ring can significantly alter binding modes to target proteins. Such insights are being integrated into high-throughput screening campaigns to identify lead compounds with improved therapeutic indices.

The integration of machine learning algorithms has further accelerated the discovery process by predicting novel analogs of this compound that may exhibit enhanced efficacy or reduced toxicity. These computational tools are particularly valuable in identifying structural motifs that can be optimized for specific biological activities without compromising overall druglikeness.

Preclinical studies have demonstrated that derivatives of this class exhibit significant potential as inhibitors of kinases and other enzymes implicated in disease pathogenesis. The ability to modulate these targets with high selectivity is critical for minimizing off-target effects and improving patient outcomes. Furthermore, the compound's favorable pharmacokinetic properties suggest that it may be suitable for chronic therapeutic regimens.

The role of fluorine-containing heterocycles in medicinal chemistry continues to expand, with growing evidence supporting their utility as bioisosteric replacements for hydrogen atoms or other functional groups. The presence of a fluorophenyl group in this compound not only enhances metabolic stability but also contributes to favorable pharmacokinetic profiles by reducing susceptibility to enzymatic degradation.

Future directions in research are likely to focus on exploring novel synthetic methodologies for constructing analogs of this scaffold while maintaining or improving key pharmacological properties. Additionally, efforts will be directed toward understanding off-target effects and long-term safety profiles through comprehensive toxicological assessments.

In summary,3-(4-Fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride (CAS No. 853104-26-4) represents a promising lead structure with significant potential for therapeutic development. Its unique structural features—comprising a 1,2,4-oxadiazole core, a pyrrolidine substituent, and a fluorophenyl group—make it an attractive candidate for further exploration in drug discovery initiatives aimed at modulating key biological pathways implicated in human disease.